6-Methyl-1H-benzoimidazole-2-carbaldehyde
Overview
Description
“6-Methyl-1H-benzoimidazole-2-carbaldehyde” is a chemical compound with the CAS Number: 883541-93-3 . It has a molecular weight of 160.18 and its IUPAC name is 6-methyl-1H-benzimidazole-2-carbaldehyde . The compound is a light green solid .
Molecular Structure Analysis
The InChI code for “6-Methyl-1H-benzoimidazole-2-carbaldehyde” is 1S/C9H8N2O/c1-6-2-3-7-8 (4-6)11-9 (5-12)10-7/h2-5H,1H3, (H,10,11) . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“6-Methyl-1H-benzoimidazole-2-carbaldehyde” is a light green solid . Its molecular formula is C9H8N2O and it has a molecular weight of 160.18 .
Scientific Research Applications
Organic Synthesis
6-Methyl-1H-benzoimidazole-2-carbaldehyde is a valuable intermediate in organic synthesis. Its structure allows for the introduction of the benzimidazole moiety into various compounds, which is a core structure in numerous pharmaceuticals. The aldehyde group can undergo various reactions, such as condensation, to form imines or Schiff bases, which are pivotal in synthesizing heterocyclic compounds .
Medicinal Chemistry
In medicinal chemistry, this compound is used to create benzimidazole derivatives that exhibit biological activity. Benzimidazoles are known for their antifungal, antiviral, and anticancer properties. The methyl group at the 6-position can influence the molecule’s binding affinity to biological targets, potentially leading to new drug discoveries .
Material Science
The benzimidazole ring system is also significant in material science. It can be incorporated into polymers or small molecules that form part of organic light-emitting diodes (OLEDs) or other electronic devices. The electron-rich nature of the benzimidazole can enhance the material’s conductive properties .
Agricultural Chemistry
Benzimidazole derivatives, synthesized using 6-Methyl-1H-benzoimidazole-2-carbaldehyde, are explored for their potential use in agriculture. They can act as growth regulators, fungicides, or insecticides. The structural modification of the benzimidazole core can lead to compounds with specific activities against agricultural pests .
Analytical Chemistry
This compound can serve as a precursor for developing analytical reagents. Due to its fluorescent properties when bound to certain metals, it can be used in the detection and quantification of metal ions in various samples, which is crucial in environmental monitoring and food safety .
Catalysis
In catalysis, 6-Methyl-1H-benzoimidazole-2-carbaldehyde can be a ligand for metal catalysts. The nitrogen atoms in the benzimidazole ring can coordinate to metals, facilitating reactions such as hydrogenation or carbon-carbon bond formation, which are fundamental in chemical manufacturing .
Nanotechnology
The benzimidazole moiety can be used to stabilize nanoparticles due to its ability to bind to metal surfaces. This application is particularly interesting in creating catalysts or sensors at the nanoscale, where the benzimidazole acts as a capping agent, controlling the size and shape of nanoparticles .
Photodynamic Therapy
Lastly, the benzimidazole derivatives from 6-Methyl-1H-benzoimidazole-2-carbaldehyde can be investigated for their use in photodynamic therapy. This therapy involves light-activated compounds that generate reactive oxygen species to kill cancer cells. The benzimidazole ring system can be part of photosensitizers due to its photophysical properties .
Safety And Hazards
properties
IUPAC Name |
6-methyl-1H-benzimidazole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-6-2-3-7-8(4-6)11-9(5-12)10-7/h2-5H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLUADZVRNSJOLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40651257 |
Source
|
| Record name | 6-Methyl-1H-benzimidazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40651257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-1H-benzoimidazole-2-carbaldehyde | |
CAS RN |
883541-93-3 |
Source
|
| Record name | 6-Methyl-1H-benzimidazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40651257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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